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Narashino, Japan – A comprehensive analysis of the environmental research landscape in and

around Narashino, Chiba Prefecture, reveals a robust network of academic institutions and

governmental bodies actively engaged in cutting-edge environmental science. This guide

provides researchers, scientists, and drug development professionals with an in-depth

overview of the key research opportunities, methodologies, and available data in the region.

Key Research Institutions and Opportunities
Narashino and the broader Chiba Prefecture are home to several universities and research

centers with a strong focus on environmental studies. These institutions offer a range of

opportunities for collaboration, postgraduate research, and professional development.

Chiba University, a leading national university, is at the forefront of environmental research in

the region. Its Center for Environmental Remote Sensing (CEReS) is a national hub for joint

usage and research, focusing on innovative remote sensing technology, integrated use of

geoinformation, and advanced applications of satellite data to address issues like climate

change and biodiversity loss.[1] The Graduate School of Horticulture at Chiba University also

contributes significantly to environmental research, with studies on bioremediation, the role of

landscapes in human-nature interaction, and sustainable agriculture.

The Chiba Institute of Technology, located in Narashino, offers graduate programs in Civil and

Environmental Engineering, with a focus on infrastructure development, urban planning, and
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environmental conservation. The institute emphasizes hands-on, project-based learning,

providing a strong foundation for practical environmental solutions.

Toho University, with a campus in Narashino, has a Faculty of Science that includes a

Department of Environmental Science. Research at Toho University encompasses areas such

as environmental planning, with a focus on citizen participation and consensus-building in

environmental decision-making.

Nihon University's College of Industrial Technology, also in Narashino, has a Center of

Exchange for Research and Technology that facilitates joint research in fields including

sustainable engineering and applied molecular chemistry.

Data Presentation: Environmental Quality in
Narashino
Quantitative data on environmental parameters is crucial for assessing the local environment

and identifying research needs. The following tables summarize recent air quality data for

Narashino.

Table 1: Air Quality Index (AQI) and Pollutant Concentrations in Narashino

Parameter Value Unit

Air Quality Index (AQI) 70 -

PM2.5 21 µg/m³

PM10 32 µg/m³

NO2 24 ppb

SO2 1 ppb

O3 8 ppb

CO 496 ppb

Source: Real-time air pollution data.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.aqi.in/dashboard/japan/chiba/narashino
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Air Quality Scale and Health Implications

AQI Range Air Pollution Level Health Implications

0 - 50 Good

Air quality is considered

satisfactory, and air pollution

poses little or no risk.

51 - 100 Moderate

Air quality is acceptable;

however, for some pollutants

there may be a moderate

health concern for a very small

number of people who are

unusually sensitive to air

pollution.

101 - 150 Unhealthy for Sensitive Groups

Members of sensitive groups

may experience health effects.

The general public is not likely

to be affected.

151 - 200 Unhealthy

Everyone may begin to

experience health effects;

members of sensitive groups

may experience more serious

health effects.

201 - 300 Very Unhealthy

Health warnings of emergency

conditions. The entire

population is more likely to be

affected.

301 - 500 Hazardous

Health alert: everyone may

experience more serious

health effects.

Source: AccuWeather.[3]
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This section details selected experimental methodologies relevant to the research interests in

the Narashino area.

Protocol 1: Phytoremediation of Heavy Metal-
Contaminated Soil
Objective: To assess the potential of selected plant species for the removal of heavy metals

from contaminated soil. This protocol is based on general methodologies used in

phytoremediation studies.[4][5][6][7][8]

Methodology:

Soil and Plant Collection:

Collect heavy metal-polluted soil samples from a designated industrial or agricultural site.

Collect heavy metal-free soil from a control site.

Acquire seeds of the plant species to be tested (e.g., Phaseolus vulgaris, Arachis

hypogaea).[6]

Experimental Setup:

Establish a pot experiment with contaminated soil and a control group with

uncontaminated soil.

Sow the seeds in the pots and maintain them under controlled greenhouse conditions for a

specified period (e.g., 62 days).[6]

Sample Analysis:

At the end of the experimental period, harvest the plants.

Separate the plants into roots and leaves.

Digest the plant samples and analyze for heavy metal concentrations using standard

analytical techniques such as Atomic Absorption Spectrometry (AAS).
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Analyze the initial and final soil samples for heavy metal concentrations.

Data Calculation:

Bioaccumulation Factor (BAF): Calculate the ratio of the heavy metal concentration in the

plant tissue to the concentration in the soil.

Translocation Factor (TF): Calculate the ratio of the heavy metal concentration in the

leaves to the concentration in the roots.

Protocol 2: Greenhouse Gas Monitoring using Satellite
Data
Objective: To retrieve and analyze atmospheric concentrations of greenhouse gases (e.g.,

CO2, CH4) using satellite-based remote sensing data. This protocol is based on methodologies

employed by Chiba University's Center for Environmental Remote Sensing.[1]

Methodology:

Data Acquisition:

Acquire thermal infrared band data from greenhouse gas observation satellites such as

GOSAT/TANSO-FTS.[1]

Algorithm Application:

Utilize a developed algorithm to retrieve the vertical profiles of CO2 and CH4

concentrations from the satellite data.[1]

Data Analysis and Visualization:

Process the retrieved data to generate three-dimensional datasets of greenhouse gas

concentrations.

Analyze the data to understand the transport of greenhouse gases from the surface to the

upper atmosphere.

Visualize the data using appropriate software to identify spatial and temporal patterns.
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Data Dissemination:

Release the processed data to the public through dedicated web portals.[1]

Mandatory Visualization
The following diagrams illustrate key conceptual frameworks and workflows relevant to

environmental research in the Narashino area.
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Phytoremediation Workflow
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Caption: A generalized workflow for a phytoremediation experiment.
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Satellite-Based Greenhouse Gas Monitoring

GOSAT/TANSO-FTS
Satellite

Thermal Infrared
Data Acquisition

Concentration Retrieval
Algorithm 3D Data Generation Transport & Pattern

Analysis Public Data Release

Click to download full resolution via product page

Caption: A workflow for monitoring greenhouse gases using satellite remote sensing.
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Environmental Impact Assessment (EIA) Process
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Caption: A simplified logical flow of the Environmental Impact Assessment (EIA) process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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